N-(5-(2-(ethylthio)benzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[5-(2-ethylsulfanylbenzoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H20N4O3S2/c1-3-28-16-7-5-4-6-13(16)19(26)24-9-8-14-17(11-24)29-20(21-14)22-18(25)15-10-12(2)27-23-15/h4-7,10H,3,8-9,11H2,1-2H3,(H,21,22,25)
• InChI Key: ASMAUJGENXCKNQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=NOC(=C4)C
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

Comprehensive Analysis of N-(5-(2-(ethylthio)benzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-methylisoxazole-3-carboxamide

Synthesis Analysis

While the exact synthesis of the compound is not detailed in the provided papers, similar compounds have been synthesized through multi-step reactions involving the formation of Schiff's bases, N-methylation, and reactions with various carboxylic acids . These methods could potentially be adapted for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of the compound likely features a tetrahydrothiazolo[5,4-c]pyridin core, substituted with an ethylthio benzoyl group and a methylisoxazole carboxamide moiety. This structure could be associated with significant biological activity, as seen in related compounds where the presence of certain substituents on the benzene and pyridine rings has been shown to affect antiallergic activity .

Chemical Reactions Analysis

The provided papers do not detail chemical reactions specific to the compound. However, compounds with similar structural features have been shown to interact with biological targets, suggesting that the compound may also undergo biologically relevant chemical reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound are not explicitly discussed in the provided papers. However, based on the structure, one could infer that the compound may exhibit properties suitable for oral administration, as seen with other antiallergic agents . Additionally, the presence of various functional groups could imply a certain degree of solubility in organic solvents and potential reactivity towards biological targets .

Scientific Research Applications

Synthesis and Computational Studies

An efficient method for synthesizing various heterocyclic compounds, including those related to the chemical structure , has been described. This method involves the use of catalytic amounts of p-toluenesulfonic acid or iodine and supports the formation of the products with theoretical calculations, highlighting a general approach to accessing substituted heterocycles with potential biological activities (Guleli et al., 2019).

Novel Heterocyclic Compounds with Biological Activity

The synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, compounds with valuable biological activities, was reported using both conventional and microwave techniques. This research opens pathways to novel therapeutic agents, demonstrating the chemical versatility and potential pharmacological applications of such compounds (Youssef et al., 2012).

Antimicrobial Evaluation

A study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives reveals the potential of these compounds, including those structurally related to the chemical , as antimicrobial agents. This work contributes to the understanding of the structure-activity relationships essential for the development of new antimicrobials (Bhuiyan et al., 2006).

Insecticidal Assessment

Research into the synthesis of heterocycles incorporating a thiadiazole moiety for insecticidal purposes against the cotton leafworm, Spodoptera littoralis, demonstrates the potential agricultural applications of such compounds. This study highlights the chemical's relevance in developing environmentally friendly pest control strategies (Fadda et al., 2017).

Antipsychotic Agents

The investigation of heterocyclic carboxamides as potential antipsychotic agents includes the evaluation of compounds related to the structure for their affinity to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors. This research provides insights into the design of new antipsychotic drugs with improved efficacy and reduced side effects (Norman et al., 1996).